Cas no 922885-90-3 (N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide)

• Product Name: N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide
• CAS No: 922885-90-3
• MF: C₁₉H₁₇FN₂OS₂
• MW: 372.479485273361
• CID: 5498264
• PubChem ID: 18585564
• Update Time: 2025-06-07

N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide Chemical and Physical Properties

Names and Identifiers

• F2812-0420
• N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-4-(phenylsulfanyl)butanamide
• N-(4-(4-fluorophenyl)thiazol-2-yl)-4-(phenylthio)butanamide
• AKOS024468847
• N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-4-phenylsulfanylbutanamide
• 922885-90-3
• N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide

• Inchi： 1S/C19H17FN2OS2/c20-15-10-8-14(9-11-15)17-13-25-19(21-17)22-18(23)7-4-12-24-16-5-2-1-3-6-16/h1-3,5-6,8-11,13H,4,7,12H2,(H,21,22,23)
• InChI Key： UEBUMHDHCJNWDJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCCC(NC1=NC(=CS1)C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 372.07663368g/mol
• Monoisotopic Mass: 372.07663368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.5Ų

Additional information on N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide

Professional Introduction to N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide (CAS No. 922885-90-3)

N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide, a compound with the CAS number 922885-90-3, represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in the development of novel therapeutic agents. The structural features of this molecule, particularly the presence of a thiazole core and fluoro-substituted aromatic ring, contribute to its unique chemical properties and biological activities.

The thiazole moiety is a well-known pharmacophore in medicinal chemistry, widely recognized for its role in various bioactive compounds. Its incorporation into the molecular framework of N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide likely contributes to its ability to interact with biological targets in a specific manner. This interaction is further modulated by the presence of a fluorophenyl group, which has been shown to enhance binding affinity and metabolic stability in many drug candidates.

In recent years, there has been a growing interest in the development of molecules that incorporate both thiazole and fluorine-containing moieties. These structural elements have been demonstrated to improve pharmacokinetic properties and biological efficacy. For instance, studies have shown that fluorine substitution can lead to increased lipophilicity and reduced metabolic degradation, making such compounds more suitable for therapeutic applications.

The amide functional group at the 4-position of the butanamide chain in N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide adds another layer of complexity to its chemical behavior. Amides are known for their versatility in drug design, often serving as hinge regions or key interaction points with biological targets. The presence of a phenylsulfanyl group further enhances the molecular diversity and potential for selective binding.

Recent research has highlighted the importance of understanding the structural determinants that govern the biological activity of such compounds. Computational studies have been instrumental in predicting how modifications to the core structure can influence binding affinity and selectivity. In the case of N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide, computational modeling has suggested that the combination of these functional groups creates an optimal environment for interaction with target proteins.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only improve synthetic efficiency but also allow for greater control over stereochemistry, which is crucial for biological activity.

Evaluation of N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide in preclinical studies has revealed promising results regarding its pharmacological profile. Initial assays have indicated potential activity against various biological targets, including enzymes and receptors implicated in diseases such as cancer and inflammation. The compound's ability to modulate these targets may make it a valuable candidate for further development into a therapeutic agent.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. Fluorine substitution has been shown to enhance multiple pharmacokinetic properties, including bioavailability and metabolic stability. In N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide, the fluorine atom is strategically positioned within a fluoroaromatic ring, which is known to contribute significantly to these favorable properties.

The integration of computational chemistry and high-throughput screening technologies has accelerated the discovery process for novel bioactive molecules like N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide. These advancements allow researchers to rapidly evaluate large libraries of compounds for potential biological activity, thereby streamlining the drug discovery pipeline.

In conclusion, N-4-(4-fluorophenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features, including the presence of a thiazole, fluorophenyl, and phenylsulfanyl group, contribute to its potential as a therapeutic agent. Ongoing research aims to fully elucidate its biological activity and explore its potential applications in human health.